Cas no 2228964-47-2 (4-(4-fluoro-1H-indol-3-yl)-2-methylbutanoic acid)

4-(4-Fluoro-1H-indol-3-yl)-2-methylbutanoic acid is a fluorinated indole derivative with potential applications in medicinal chemistry and pharmaceutical research. The compound features a 4-fluoro substitution on the indole ring, which enhances its electronic properties and may influence binding affinity in biological systems. The 2-methylbutanoic acid side chain provides structural versatility for further functionalization or conjugation. This scaffold is of interest for the development of bioactive molecules, particularly in targeting indole-related pathways. Its well-defined structure and synthetic accessibility make it a valuable intermediate for drug discovery and biochemical studies. The fluorine moiety may also improve metabolic stability, offering advantages in pharmacokinetic optimization.

4-(4-fluoro-1H-indol-3-yl)-2-methylbutanoic acid structure

2228964-47-2 structure

Product Name:4-(4-fluoro-1H-indol-3-yl)-2-methylbutanoic acid

CAS No:2228964-47-2

MF:C₁₃H₁₄FNO₂

MW:235.254167079926

CID:6449580

PubChem ID:165679020

Update Time:2025-05-26

4-(4-fluoro-1H-indol-3-yl)-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

- 4-(4-fluoro-1H-indol-3-yl)-2-methylbutanoic acid
- EN300-1726680
- 2228964-47-2
- Inchi： 1S/C13H14FNO2/c1-8(13(16)17)5-6-9-7-15-11-4-2-3-10(14)12(9)11/h2-4,7-8,15H,5-6H2,1H3,(H,16,17)
- InChI Key： SURNZJOOHXXUGS-UHFFFAOYSA-N
- SMILES： FC1=CC=CC2=C1C(=CN2)CCC(C(=O)O)C

Computed Properties

Exact Mass: 235.10085685g/mol
Monoisotopic Mass: 235.10085685g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 285
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 53.1Å²

4-(4-fluoro-1H-indol-3-yl)-2-methylbutanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1726680-0.05g	4-(4-fluoro-1H-indol-3-yl)-2-methylbutanoic acid	2228964-47-2	0.05g	$1308.0	2023-09-20
Enamine	EN300-1726680-0.1g	4-(4-fluoro-1H-indol-3-yl)-2-methylbutanoic acid	2228964-47-2	0.1g	$1371.0	2023-09-20
Enamine	EN300-1726680-0.25g	4-(4-fluoro-1H-indol-3-yl)-2-methylbutanoic acid	2228964-47-2	0.25g	$1432.0	2023-09-20
Enamine	EN300-1726680-0.5g	4-(4-fluoro-1H-indol-3-yl)-2-methylbutanoic acid	2228964-47-2	0.5g	$1495.0	2023-09-20
Enamine	EN300-1726680-1.0g	4-(4-fluoro-1H-indol-3-yl)-2-methylbutanoic acid	2228964-47-2	1g	$1557.0	2023-06-04
Enamine	EN300-1726680-2.5g	4-(4-fluoro-1H-indol-3-yl)-2-methylbutanoic acid	2228964-47-2	2.5g	$3051.0	2023-09-20
Enamine	EN300-1726680-5.0g	4-(4-fluoro-1H-indol-3-yl)-2-methylbutanoic acid	2228964-47-2	5g	$4517.0	2023-06-04
Enamine	EN300-1726680-10.0g	4-(4-fluoro-1H-indol-3-yl)-2-methylbutanoic acid	2228964-47-2	10g	$6697.0	2023-06-04
Enamine	EN300-1726680-1g	4-(4-fluoro-1H-indol-3-yl)-2-methylbutanoic acid	2228964-47-2	1g	$1557.0	2023-09-20
Enamine	EN300-1726680-5g	4-(4-fluoro-1H-indol-3-yl)-2-methylbutanoic acid	2228964-47-2	5g	$4517.0	2023-09-20

4-(4-fluoro-1H-indol-3-yl)-2-methylbutanoic acid Related Literature

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Additional information on 4-(4-fluoro-1H-indol-3-yl)-2-methylbutanoic acid

Compound 2228964-47-2: 4-(4-fluoro-1H-indol-3-yl)-2-methylbutanoic acid

The compound with CAS number 2228964-47-2, known as 4-(4-fluoro-1H-indol-3-yl)-2-methylbutanoic acid, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development.

Structure and Synthesis

The molecule consists of a butanoic acid backbone with a substituted indole ring. The indole moiety is a key structural element, featuring a fluorine atom at the 4-position, which imparts unique electronic properties. The synthesis of this compound involves multi-step processes, including the formation of the indole ring and subsequent functionalization to introduce the fluorine substituent and the butanoic acid chain.

Pharmacological Properties

Recent studies have highlighted the potential of 4-(4-fluoro-1H-indol-3-yl)-2-methylbutanoic acid as a modulator of various biological pathways. Its ability to interact with specific receptors makes it a promising candidate for therapeutic interventions in areas such as neurodegenerative diseases and cancer.

Applications in Drug Development

The compound's structure lends itself well to further modification, enabling researchers to explore its potential as a lead compound in drug discovery programs. Its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), are currently under investigation to assess its suitability for clinical applications.

Future Directions

Ongoing research aims to elucidate the exact mechanism of action of 4-(4-fluoro-1H-indol-3-yl)-2-methylbutanoic acid. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression from the laboratory to clinical trials.